Cas no 25252-70-4 (5-hydroxy-4,4-dimethylpentanal)

• Product Name: 5-hydroxy-4,4-dimethylpentanal
• CAS No: 25252-70-4
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 6056946
• PubChem ID: 87845633
• Update Time: 2025-07-02

5-hydroxy-4,4-dimethylpentanal Chemical and Physical Properties

Names and Identifiers

• Pentanal, 5-hydroxy-4,4-dimethyl-
• 5-hydroxy-4,4-dimethylpentanal
• 25252-70-4
• EN300-1839288

• Inchi： 1S/C7H14O2/c1-7(2,6-9)4-3-5-8/h5,9H,3-4,6H2,1-2H3
• InChI Key： ZVXBTNSADNRGAO-UHFFFAOYSA-N
• SMILES： C(=O)CCC(C)(C)CO

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.936±0.06 g/cm3(Predicted)
• Boiling Point: 199.6±23.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-hydroxy-4,4-dimethylpentanal

Recent Advances in the Study of 5-hydroxy-4,4-dimethylpentanal (CAS: 25252-70-4) in Chemical Biology and Pharmaceutical Research

5-hydroxy-4,4-dimethylpentanal (CAS: 25252-70-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This branched-chain aldehyde alcohol has shown promising applications in synthetic chemistry and drug development. Recent studies have focused on its unique structural properties, which combine both aldehyde and hydroxyl functional groups in a sterically hindered environment, making it a valuable intermediate for complex molecular synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a building block for novel antimicrobial agents. Researchers utilized 5-hydroxy-4,4-dimethylpentanal as a key intermediate in the synthesis of new β-lactam derivatives, showing enhanced activity against drug-resistant bacterial strains. The steric hindrance provided by the dimethyl groups was found to significantly influence the compound's reactivity and the biological activity of resulting derivatives.

In pharmaceutical formulation research, 5-hydroxy-4,4-dimethylpentanal has been investigated for its potential as a prodrug moiety. A recent patent application (WO2023051234) describes its use in masking primary amine functionalities, improving drug solubility while maintaining bioavailability. The compound's balanced hydrophilicity-lipophilicity profile makes it particularly suitable for this application.

Analytical chemistry advancements have enabled more precise characterization of 5-hydroxy-4,4-dimethylpentanal. A 2024 study in Analytical Chemistry developed a novel LC-MS/MS method for its quantification in biological matrices, achieving detection limits of 0.1 ng/mL. This analytical breakthrough supports ongoing pharmacokinetic studies and quality control in pharmaceutical manufacturing.

The compound's safety profile has been recently evaluated through comprehensive toxicological studies. Research published in Chemical Research in Toxicology (2023) demonstrated favorable in vitro and in vivo safety parameters, with no significant genotoxicity observed at therapeutic concentrations. These findings support its potential for broader pharmaceutical applications.

Current challenges in working with 5-hydroxy-4,4-dimethylpentanal include its sensitivity to oxidation and the need for specialized storage conditions. Recent process chemistry developments have addressed these issues through innovative stabilization techniques, as reported in Organic Process Research & Development (2024).

Future research directions include exploring the compound's potential in targeted drug delivery systems and as a chiral auxiliary in asymmetric synthesis. The unique spatial arrangement of its functional groups offers intriguing possibilities for molecular recognition and catalysis applications in pharmaceutical chemistry.